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Application Notes: Production and Pharmaceutical
Potential of Sodium Humate
Introduction

Sodium humate is the sodium salt of humic acid, a principal component of humic substances

which are formed through the decomposition of organic matter.[1][2] This complex

macromolecular compound is characterized by its dark color and high solubility in water,

particularly under alkaline conditions.[3] Rich in functional groups such as carboxyls and

phenolates, sodium humate exhibits strong absorption, chelation, and ion exchange

capabilities.[4] While widely utilized in agriculture as a soil conditioner and in animal feed as a

growth stimulant[1][3][5], there is growing interest in its pharmaceutical applications.[5][6]

Research suggests potential anti-inflammatory, detoxifying, and immunomodulatory effects,

making it a compound of interest for drug development and therapeutic applications.[6][7]

These application notes provide detailed protocols for the synthesis of sodium humate via the

reaction of humic acid with sodium hydroxide, targeting researchers in both scientific and drug

development fields.

Chemical Principle
The production of sodium humate from humic acid is a classic acid-base neutralization

reaction. Humic acid (HA), a weak acid due to its carboxylic (-COOH) and phenolic (-OH)

functional groups, reacts with a strong base, sodium hydroxide (NaOH).[8][9] The hydroxide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1343089?utm_src=pdf-interest
https://www.humicchina.com/blog/sodium-humate-in-agriculture-and-beyond.html
https://www.gthumate.com/Sodium-Humate.html
https://www.ihumico.com/sodium-humate/
https://patents.google.com/patent/CN103819689A/en
https://www.humicchina.com/blog/sodium-humate-in-agriculture-and-beyond.html
https://www.ihumico.com/sodium-humate/
https://www.ihumico.com/sodium-humate-uses/
https://www.ihumico.com/sodium-humate-uses/
https://www.researchgate.net/publication/332937739_HUMIC_SUBSTANCES_AS_A_POTENT_BIOMATERIALS_FOR_THERAPEUTIC_AND_DRUG_DELIVERY_SYSTEM-A_REVIEW
https://www.researchgate.net/publication/332937739_HUMIC_SUBSTANCES_AS_A_POTENT_BIOMATERIALS_FOR_THERAPEUTIC_AND_DRUG_DELIVERY_SYSTEM-A_REVIEW
https://pmc.ncbi.nlm.nih.gov/articles/PMC12466450/
https://patents.google.com/patent/US11242292B2/en
https://www.researchgate.net/post/How_does_NaOH_extract_humic_substances_from_soil_solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ions (OH⁻) from NaOH accept protons (H⁺) from the acidic groups of humic acid, forming water

(H₂O) and the sodium salt of humic acid (sodium humate). This conversion to its sodium salt

form significantly increases its water solubility and bioavailability.[1]

General Reaction: R-COOH + NaOH → R-COONa + H₂O[8]

Data Presentation: Summary of Materials and
Product Specifications
Quantitative data from various sources are summarized below to provide a baseline for

experimental design and quality control.

Table 1: Raw Material Characteristics

Parameter Source Material Typical Content Notes

Humic Acid Content Leonardite / Lignite 60% - 70%

Leonardite is a type of

oxidized lignite and is

a preferred source

due to its high humic

acid content.[3][10]

Peat / Weathered

Coal
35% - 45%

Also viable sources

for humic acid

extraction.[3][11]

Particle Size Crushed Coal < 80 mesh

Crushing the raw

material increases the

surface area,

enhancing reaction

efficiency.[10][11]

Table 2: Product Specifications for Sodium Humate
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Parameter Specification Method/Instrument Reference

Appearance
Black Powder or

Flakes/Crystals
Visual [12][13]

Humic Acid Content

(dry basis)
≥ 50% - 70% HPLC / Gravimetric [10][12][14]

Water Solubility ≥ 90% - 100% Gravimetric [10][12][13][14]

pH 8.0 - 11.0 pH Meter [10][12][14][15]

Moisture Content ≤ 15% Gravimetric [10]

Experimental Protocols
Two primary protocols are presented: a lab-scale synthesis suitable for research purposes and

a generalized industrial production workflow.

Protocol 1: Laboratory-Scale Synthesis of Sodium
Humate
This protocol is adapted from methods described for research and small-batch production.[16]

Materials:

Humic acid powder (10 g)

Sodium hydroxide (NaOH)

Distilled water

Magnetic stirrer with heating plate

Beakers (250 mL)

pH meter or pH strips

Petri dishes or evaporating dish
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Drying oven

Procedure:

Preparation of NaOH Solution: Prepare a 0.1 N NaOH solution by dissolving 0.4 g of NaOH

in 100 mL of distilled water.

Reaction:

Place 1.0 g of humic acid powder into a 250 mL beaker.

Add 10 mL of the 0.1 N NaOH solution to the humic acid while stirring.[16]

Continue mixing on a magnetic stirrer at room temperature until the humic acid is

completely dissolved, forming a dark, aqueous solution of sodium humate.[16] The pH of

the resulting solution should be in the alkaline range (9-10).[12][13]

Purification (Optional):

To remove any insoluble impurities, centrifuge the solution and decant the supernatant.

For higher purity, the humic acid can be first precipitated from an alkaline extract using an

acid (e.g., 15% HCl to pH 3), washed, and then re-dissolved in NaOH solution.[16]

Drying:

Pour the sodium humate solution into a petri dish or evaporating dish.[16]

Dry the solution in a drying oven at a controlled temperature of 60°C until a constant

weight is achieved, yielding solid sodium humate.[16]

Characterization: The final product can be characterized by determining its humic acid

content, water solubility, and pH. Analytical techniques like Fourier Transform Infrared

Spectroscopy (FTIR) and Thermogravimetric Analysis (TGA) can also be used for structural

and thermal characterization.[17]

Protocol 2: Generalized Industrial Production Workflow
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This protocol outlines the key steps used in larger-scale manufacturing of sodium humate.[2][3]

[10]

Materials & Equipment:

Humic acid source (e.g., Leonardite)

Sodium hydroxide (NaOH) solution (e.g., 4% solution)[16]

Industrial reaction kettle with heating and agitation

Filtration system (e.g., filter press)

(Optional) Ion exchange column

Vacuum evaporator

Drying system (e.g., spray dryer)

Procedure:

Raw Material Pre-treatment: The raw material (e.g., leonardite) is crushed and sieved to a

fine powder (e.g., < 80 mesh) to maximize reaction efficiency.[10]

Alkaline Extraction: The powdered raw material is mixed with an alkaline solution, typically

sodium hydroxide, in a reaction kettle.[1][10] The mixture is heated (e.g., to 90°C or boiling

point) and agitated for a set period (e.g., 2 hours) to convert the insoluble humic acid into

water-soluble sodium humate.[4][16]

Filtration and Purification: The resulting slurry undergoes multi-stage filtration to remove solid

impurities like sand and residual coal.[10] For applications requiring high purity, such as in

pharmaceuticals, ion exchange technology may be used to remove heavy metals.[10]

Concentration: The purified sodium humate solution is concentrated, often using a vacuum

evaporator, to produce a high-density liquid.[10]

Drying: The concentrated liquid is dried to produce the final solid product. Common methods

include spray drying or drum drying, which yield a fine powder or granules.[1][10] The
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product is dried to a final moisture content of ≤15%.[10]

Visualizations
Workflow for Sodium Humate Production
The following diagram illustrates the general workflow for producing sodium humate from a raw

humic acid source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Method for producing sodium humate by reacting humic
acid with sodium hydroxide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343089#method-for-producing-sodium-humate-by-
reacting-humic-acid-with-sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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